Cas no 1805005-04-2 (Methyl 6-cyano-3-methoxypyridine-2-acetate)

• Product name: Methyl 6-cyano-3-methoxypyridine-2-acetate
• CAS No: 1805005-04-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4802584

Methyl 6-cyano-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H10N2O3/c1-14-9-4-3-7(6-11)12-8(9)5-10(13)15-2/h3-4H,5H2,1-2H3
• InChI Key： YYLXEDKVYPRLIP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C#N)N=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Topological Polar Surface Area: 72.2
• XLogP3: 0.7

Additional information on Methyl 6-cyano-3-methoxypyridine-2-acetate

Comprehensive Overview of Methyl 6-cyano-3-methoxypyridine-2-acetate (CAS No. 1805005-04-2)

Methyl 6-cyano-3-methoxypyridine-2-acetate (CAS No. 1805005-04-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, featuring a cyano group and a methoxy substituent on a pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by the 6-cyano-3-methoxypyridine backbone, allows for versatile reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for Methyl 6-cyano-3-methoxypyridine-2-acetate has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and antiviral agents. The compound's cyano group enhances its electrophilic character, facilitating nucleophilic addition reactions, while the methoxy group contributes to its solubility and stability under various conditions. These attributes align with the growing trend of developing small-molecule therapeutics and targeted drug delivery systems.

From an industrial perspective, Methyl 6-cyano-3-methoxypyridine-2-acetate is also gaining traction in the agrochemical sector. Its structural motifs are found in crop protection agents, where it serves as a precursor for pesticides and herbicides. The compound's ability to modulate biological activity makes it a candidate for developing environmentally friendly agrochemicals, addressing the global push for sustainable farming practices. This aligns with the increasing consumer interest in organic agriculture and reduced chemical residues in food products.

The synthesis of Methyl 6-cyano-3-methoxypyridine-2-acetate typically involves multi-step reactions, including esterification, cyanation, and methoxylation. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve yield and purity. These innovations cater to the pharmaceutical industry's need for high-purity intermediates and cost-effective production methods, which are frequently searched topics in chemical manufacturing forums and research publications.

Another area of interest is the compound's potential in material science. The pyridine ring and cyano functionality contribute to its utility in designing organic semiconductors and photoactive materials. With the rise of flexible electronics and renewable energy technologies, researchers are investigating its incorporation into light-emitting diodes (LEDs) and solar cells. This aligns with the broader societal shift toward green energy solutions and energy-efficient devices.

Quality control and analytical characterization of Methyl 6-cyano-3-methoxypyridine-2-acetate are critical for ensuring its suitability in high-value applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are frequently discussed in analytical chemistry communities, reflecting the importance of precision measurement in chemical research.

In summary, Methyl 6-cyano-3-methoxypyridine-2-acetate (CAS No. 1805005-04-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and advanced materials. Its unique chemical properties and adaptability to modern synthetic methods make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and sustainable technology.